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Compound of Interest

2-Chloro-4,5-dimethyl-1H-
Compound Name:
imidazole

Cat. No.: B1415260

Technical Guide: 2-Chloro-4,5-dimethyl-1H-
Imidazole

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data for 2-Chloro-4,5-dimethyl-1H-imidazole is limited in publicly
available literature. This guide provides a technical overview based on the known properties of
analogous compounds, including 2-chloroimidazoles and 4,5-dimethylimidazoles. The
information herein is intended to guide research and development efforts.

Chemical Properties and Data

Due to the scarcity of experimental data for 2-Chloro-4,5-dimethyl-1H-imidazole, this section
provides a summary of key physicochemical properties for closely related and precursor
compounds. These values can serve as estimates and guideposts for the synthesis,
purification, and characterization of the target molecule.

Table 1: Physicochemical Properties of 2-Chloro-4,5-dimethyl-1H-imidazole and Related
Compounds
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2-Chloro-4,5-
dimethyl-1H- 2-Chloro-1H- 4,5-Dimethyl-1H-
Property L. L. L.
imidazole imidazole imidazole
(Predicted)
Molecular Formula CsH7CIN2 CsHsCINz CsHsN:2
Molecular Weight 130.58 g/mol 102.52 g/mol 96.13 g/mol
Melting Point Data not available 165-170 °C 121-122 °C
- _ _ _ 284.29 °C at 760
Boiling Point Data not available Data not available
mmHg
Expected to be
. soluble in organic ) )
Solubility ) Data not available Data not available
solvents like ethanol,
DMF, and DMSO.
_ _ 15.26 £ 0.10
pKa Data not available Data not available )
(Predicted)

Properties for 2-Chloro-1H-imidazole and 4,5-Dimethyl-1H-imidazole are sourced from publicly
available chemical databases.

Synthesis and Reactivity
Proposed Synthesis

A plausible synthetic route to 2-Chloro-4,5-dimethyl-1H-imidazole would involve the
chlorination of the corresponding 4,5-dimethyl-1H-imidazole precursor.

Experimental Protocol: Synthesis of 2-Chloro-4,5-dimethyl-1H-imidazole (General
Procedure)

o Starting Material: 4,5-Dimethyl-1H-imidazole.

o Chlorinating Agent: A suitable chlorinating agent such as N-chlorosuccinimide (NCS) or
hypochlorous acid can be employed.[1]
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e Reaction Conditions:

o Dissolve 4,5-dimethyl-1H-imidazole in an appropriate aprotic solvent (e.g., tetrahydrofuran
(THF) or acetonitrile).

o Add the chlorinating agent portion-wise at a controlled temperature, typically ranging from
0 °C to room temperature, while monitoring the reaction progress by Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o The reaction may require an inert atmosphere (e.g., argon or nitrogen) to prevent side
reactions.

o Work-up and Purification:

o Upon completion, the reaction mixture is typically quenched with a reducing agent (e.g.,
sodium thiosulfate solution) if necessary.

o The crude product is extracted into an organic solvent.

o The organic layer is washed, dried over an anhydrous salt (e.g., Na2SO4 or MgS0Oa), and
concentrated under reduced pressure.

o The final product can be purified by column chromatography on silica gel or by

recrystallization.
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Proposed Synthesis Workflow
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Figure 1: Proposed workflow for the synthesis and characterization of 2-Chloro-4,5-dimethyl-
1H-imidazole.
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Reactivity

The chlorine atom at the C-2 position of the imidazole ring is known to be susceptible to
nucleophilic substitution.[2] This reactivity is a key feature of 2-chloroimidazoles and allows for
the introduction of a wide range of functional groups.

Common Nucleophilic Substitution Reactions:

o With N-nucleophiles (Amines, Hydrazines): Reaction with primary or secondary amines can
yield 2-amino-substituted imidazole derivatives.[2]

o With S-nucleophiles (Thiols): Thiols can displace the chloride to form 2-thioether-substituted
imidazoles.[2]

o With O-nucleophiles (Alkoxides): Alkoxides react to form 2-alkoxy-substituted imidazoles.[3]

2-Chloro-4,5-dimethyl-1H-imidazole Substitution

Nucleophile (Nu-H)

Click to download full resolution via product page

2-Substituted-4,5-dimethyl-1H-imidazole jEEs

Figure 2: Generalized nucleophilic substitution reaction of 2-Chloro-4,5-dimethyl-1H-
imidazole.

Characterization

Standard analytical techniques would be employed to confirm the structure and purity of
synthesized 2-Chloro-4,5-dimethyl-1H-imidazole.

Experimental Protocols for Characterization:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o H NMR: Would show characteristic signals for the two methyl groups and the N-H proton
of the imidazole ring. The chemical shifts would be influenced by the electron-withdrawing
chloro group.

o 13C NMR: Would provide information on the carbon skeleton, with the C-2 carbon bearing
the chlorine atom expected to have a characteristic chemical shift.

o Sample Preparation: Dissolve a small amount of the compound in a deuterated solvent
(e.g., CDCIs, DMSO-ds) and place it in an NMR tube.

e Mass Spectrometry (MS):

o Would be used to determine the molecular weight of the compound. The presence of the
chlorine atom would result in a characteristic isotopic pattern (M and M+2 peaks in an
approximate 3:1 ratio).

o Technique: Electrospray ionization (ESI) or Atmospheric Pressure Chemical lonization
(APCI) are common techniques.

e Infrared (IR) Spectroscopy:

o Would show characteristic absorption bands for N-H stretching, C-H stretching of the
methyl groups, and C=N and C=C stretching of the imidazole ring. The C-CI stretching
frequency might also be observable.

o Sample Preparation: Can be run as a thin film, in a KBr pellet, or as a solution.
o Elemental Analysis:

o Would be used to determine the elemental composition (C, H, N, Cl) and confirm the
empirical formula.

Biological Activity

While no specific biological activities have been reported for 2-Chloro-4,5-dimethyl-1H-

imidazole, the imidazole scaffold is a "privileged structure" in medicinal chemistry, appearing in
numerous biologically active compounds. Derivatives of imidazole have shown a wide range of
activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction
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of a chloro substituent can modulate the electronic and lipophilic properties of the molecule,
potentially influencing its biological activity and metabolic stability. Further research is
warranted to explore the potential therapeutic applications of this compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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